Cas no 1261848-14-9 (5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone)

• Product Name: 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone
• CAS No: 1261848-14-9
• MF: C₁₀H₈BrClF₂O
• MW: 297.523728370667
• CID: 4985163
• Update Time: 2025-05-20

5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8BrClF2O/c1-5(12)9(15)8-4-6(11)2-3-7(8)10(13)14/h2-5,10H,1H3
• InChI Key： QMUSLVVXRMCDGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C=1)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone

Introduction to 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone (CAS No. 1261848-14-9)

5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone, with the CAS number 1261848-14-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, chlorine, and difluoromethyl functional groups, which confer it with distinct chemical properties and reactivity profiles.

The molecular formula of 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone is C₁₀H₇BrClF₂O, and its molecular weight is approximately 303.51 g/mol. The presence of halogenated substituents, such as bromine and chlorine, along with the difluoromethyl group, imparts this compound with a high degree of chemical stability and reactivity. These properties make it an attractive candidate for various synthetic transformations and as a building block in the development of novel materials and pharmaceuticals.

In the realm of medicinal chemistry, 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a valuable tool for understanding disease mechanisms and developing therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anticancer activities. These findings suggest that 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone could serve as a starting point for the design of more effective drugs targeting these conditions.

Beyond its medicinal applications, 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone has also found use in materials science. The presence of halogenated groups and the difluoromethyl moiety can influence the physical properties of polymers and other materials, such as their thermal stability, mechanical strength, and optical properties. A study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices can enhance their performance in various applications, including coatings, adhesives, and electronic devices.

The synthesis of 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic substitution reactions followed by functional group transformations. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, it is important to note that while 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone is not classified as a hazardous or controlled substance, proper precautions should be taken when working with it in laboratory settings. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances to ensure its stability and safety.

The ongoing research into the properties and applications of 5'-Bromo-2-chloro-2'-(difluoromethyl)propiophenone continues to expand our understanding of this compound's potential. As new studies emerge, it is likely that additional uses will be discovered, further solidifying its importance in both academic research and industrial applications. Whether used as a building block in drug discovery or as an additive in advanced materials, this compound represents a promising area of exploration for chemists and materials scientists alike.